Cas no 1226446-90-7 (2-{4-5-(furan-2-yl)-1,3,4-thiadiazol-2-ylpiperidine-1-carbonyl}pyrazine)

• Product Name: 2-{4-5-(furan-2-yl)-1,3,4-thiadiazol-2-ylpiperidine-1-carbonyl}pyrazine
• CAS No: 1226446-90-7
• MF: C₁₆H₁₅N₅O₂S
• MW: 341.387601137161
• CID: 6400361
• PubChem ID: 49675901
• Update Time: 2025-06-13

2-{4-5-(furan-2-yl)-1,3,4-thiadiazol-2-ylpiperidine-1-carbonyl}pyrazine Chemical and Physical Properties

Names and Identifiers

• 2-{4-5-(furan-2-yl)-1,3,4-thiadiazol-2-ylpiperidine-1-carbonyl}pyrazine
• (4-(5-(furan-2-yl)-1,3,4-thiadiazol-2-yl)piperidin-1-yl)(pyrazin-2-yl)methanone
• VU0645386-1
• [4-[5-(furan-2-yl)-1,3,4-thiadiazol-2-yl]piperidin-1-yl]-pyrazin-2-ylmethanone
• F5496-0993
• 1226446-90-7
• AKOS024511284
• 2-{4-[5-(furan-2-yl)-1,3,4-thiadiazol-2-yl]piperidine-1-carbonyl}pyrazine

• Inchi： 1S/C16H15N5O2S/c22-16(12-10-17-5-6-18-12)21-7-3-11(4-8-21)14-19-20-15(24-14)13-2-1-9-23-13/h1-2,5-6,9-11H,3-4,7-8H2
• InChI Key： WKALGQQGEQMGAF-UHFFFAOYSA-N
• SMILES： S1C(C2=CC=CO2)=NN=C1C1CCN(C(C2C=NC=CN=2)=O)CC1

Computed Properties

• Exact Mass: 341.095
• Monoisotopic Mass: 341.095
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 446
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 113A^2
• XLogP3: 1.1

Additional information on 2-{4-5-(furan-2-yl)-1,3,4-thiadiazol-2-ylpiperidine-1-carbonyl}pyrazine

Comprehensive Overview of 2-{4-5-(furan-2-yl)-1,3,4-thiadiazol-2-ylpiperidine-1-carbonyl}pyrazine (CAS No. 1226446-90-7)

The compound 2-{4-5-(furan-2-yl)-1,3,4-thiadiazol-2-ylpiperidine-1-carbonyl}pyrazine (CAS No. 1226446-90-7) is a heterocyclic organic molecule that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential biological activities. This molecule combines a furan ring, a 1,3,4-thiadiazole moiety, and a piperidine scaffold, which are all critical pharmacophores in drug discovery. The presence of these functional groups suggests possible applications in targeting enzymes or receptors involved in inflammation, infectious diseases, or metabolic disorders.

Recent studies highlight the growing interest in heterocyclic compounds like 2-{4-5-(furan-2-yl)-1,3,4-thiadiazol-2-ylpiperidine-1-carbonyl}pyrazine for their versatility in medicinal chemistry. Researchers are particularly intrigued by its potential as a kinase inhibitor or antimicrobial agent, given the rising demand for novel therapeutics amid antibiotic resistance and chronic disease challenges. The furan-thiadiazole hybrid structure is also being explored for its anticancer properties, aligning with the global focus on oncology drug development.

From a synthetic perspective, the compound's piperidine-1-carbonyl linkage offers opportunities for further derivatization, making it a valuable intermediate in combinatorial chemistry. Its CAS No. 1226446-90-7 serves as a key identifier in chemical databases, facilitating patent searches and regulatory compliance. Industry professionals frequently search for "furan-thiadiazole derivatives" or "piperidine-based drug candidates," reflecting the compound's relevance in current R&D trends.

Environmental and green chemistry considerations are also shaping the discourse around such compounds. With increasing scrutiny on sustainable synthesis methods, 2-{4-5-(furan-2-yl)-1,3,4-thiadiazol-2-ylpiperidine-1-carbonyl}pyrazine could benefit from catalytic or solvent-free approaches to reduce waste. This aligns with the broader push for eco-friendly pharmaceuticals, a topic frequently queried in academic and industrial forums.

In summary, CAS No. 1226446-90-7 represents a promising scaffold for multidisciplinary applications. Its structural complexity and functional diversity position it as a candidate for addressing unmet medical needs, while its synthetic adaptability meets the demands of modern precision medicine and material science innovations.